81-93-6

Phenosafranin

In Stock

• CAS RN:
• 81-93-6

• Formula:
• C18H15ClN4

• InChI:
• InChI=1S/C18H14N4.ClH/c19-12-6-8-15-17(10-12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-16(18)21-15;/h1-11H,(H3,19,20);1H

• InChIKey:
• SOUHUMACVWVDME-UHFFFAOYSA-N

• Safranin O is an organic chloride salt having 3,7-diamino-5-phenylphenazin-5-ium as the counterion. It is commonly used for staining Gram negative bacteria red in smears to contrast with the blue Gram positive organisms. It has a role as a fluorochrome, a histological dye and a photosensitizing agent. It contains a 3,7-diamino-5-phenylphenazin-5-ium.

(-)-cis-2-Benzylaminocyclohexanemethanol

In Stock

• CAS RN:
• 71581-93-6

• Formula:
• C14H21NO

• InChI:
• InChI=1S/C14H21NO/c16-11-13-8-4-5-9-14(13)15-10-12-6-2-1-3-7-12/h1-3,6-7,13-16H,4-5,8-11H2/t13-,14-/m1/s1

• InChIKey:
• BRQFIORUNWWNBM-ZIAGYGMSSA-N

• (-)-cis-2-Benzylaminocyclohexanemethanol is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.

ethyl 6-methyl-2-[(4-morpholinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

In Stock

• CAS RN:
• 76981-93-6

• Formula:
• C18H26N2O4S

• InChI:
• InChI=1S/C18H26N2O4S/c1-3-24-18(22)16-13-5-4-12(2)10-14(13)25-17(16)19-15(21)11-20-6-8-23-9-7-20/h12H,3-11H2,1-2H3,(H,19,21)

• InChIKey:
• OIUCVSKUIBLACK-UHFFFAOYSA-N

• Ethyl 6-methyl-2-[(4-morpholinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C18H26N2O4S and its molecular weight is 366.5 g/mol. The purity is usually 95%.

6,7-Diphenylpteridine-2,4-diamine

In Stock

• CAS RN:
• 18181-93-6

• Formula:
• C18H14N6

• InChI:
• InChI=1S/C18H14N6/c19-16-15-17(24-18(20)23-16)22-14(12-9-5-2-6-10-12)13(21-15)11-7-3-1-4-8-11/h1-10H,(H4,19,20,22,23,24)

• InChIKey:
• DDZJPETYMUJLIW-UHFFFAOYSA-N

• 6,7-Diphenylpteridine-2,4-diamine, also known as 6,7-Diphenylpteridine-2,4-diamine, is a useful research compound. Its molecular formula is C18H14N6 and its molecular weight is 314.3 g/mol. The purity is usually 95%.

6-[4-(Dimethylsulfamoylamino)phenyl]-3-methylimidazo[2,1-b][1,3]thiazole

In Stock

• CAS RN:
• 893981-93-6

• Formula:
• C14H16N4O2S2

• InChI:
• InChI=1S/C14H16N4O2S2/c1-10-9-21-14-15-13(8-18(10)14)11-4-6-12(7-5-11)16-22(19,20)17(2)3/h4-9,16H,1-3H3

• InChIKey:
• HDIAFAAUIXPSFG-UHFFFAOYSA-N

• 6-[4-(Dimethylsulfamoylamino)phenyl]-3-methylimidazo[2,1-b][1,3]thiazole is a useful research compound. Its molecular formula is C14H16N4O2S2 and its molecular weight is 336.43. The purity is usually 95%.

Cyclohexyl 2-(4-thiomethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898781-93-6

• Formula:
• C16H22OS

• InChI:
• InChI=1S/C16H22OS/c1-18-15-10-7-13(8-11-15)9-12-16(17)14-5-3-2-4-6-14/h7-8,10-11,14H,2-6,9,12H2,1H3

• InChIKey:
• VYSRWGLCJADJIS-UHFFFAOYSA-N

• Cyclohexyl 2-(4-thiomethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C16H22OS and its molecular weight is 262.4 g/mol. The purity is usually 95%.

N-{4-[1-(4-chlorobenzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide

In Stock

• CAS RN:
• 851781-93-6

• Formula:
• C21H20ClN3O4S3

• InChI:
• InChI=1S/C21H20ClN3O4S3/c1-2-31(26,27)24-17-9-5-15(6-10-17)19-14-20(21-4-3-13-30-21)25(23-19)32(28,29)18-11-7-16(22)8-12-18/h3-13,20,24H,2,14H2,1H3

• InChIKey:
• DMVIRPPFPBOPIW-UHFFFAOYSA-N

• N-{4-[1-(4-chlorobenzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide is a useful research compound. Its molecular formula is C21H20ClN3O4S3 and its molecular weight is 510.1 g/mol. The purity is usually 95%.

Methyl 2-(4-bromo-3-methylphenyl)acetate

In Stock

• CAS RN:
• 885681-93-6

• Formula:
• C10H11BrO2

• InChI:
• InChI=1S/C10H11BrO2/c1-7-5-8(3-4-9(7)11)6-10(12)13-2/h3-5H,6H2,1-2H3

• InChIKey:
• YFTGXSFZJYWMNC-UHFFFAOYSA-N

• Methyl 2-(4-bromo-3-methylphenyl)acetate is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.1. The purity is usually 95%.

(3S,4S)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 869481-93-6

• Formula:
• C9H16FNO3

• InChI:
• InChI=1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7-/m0/s1

• InChIKey:
• KTBDFQPHEPDHQW-BQBZGAKWSA-N

• (3S,4S)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C9H16FNO3 and its molecular weight is 205.23 g/mol. The purity is usually 95%.

(S)-N,N'-Didecyl-2-((4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)amino)pentanediamide

• CAS RN:
• 136181-93-6

• Formula:
• C40H64N10O3

• InChI:
• InChI=1S/C40H64N10O3/c1-4-6-8-10-12-14-16-18-26-43-34(51)25-24-33(39(53)44-27-19-17-15-13-11-9-7-5-2)47-38(52)30-20-22-32(23-21-30)50(3)29-31-28-45-37-35(46-31)36(41)48-40(42)49-37/h20-23,28,33H,4-19,24-27,29H2,1-3H3,(H,43,51)(H,44,53)(H,47,52)(H4,41,42,45,48,49)/t33-/m0/s1

• InChIKey:
• JHUNGZQPXRVEDL-XIFFEERXSA-N

• (S)-N,N'-Didecyl-2-((4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)amino)pentanediamide, also known as (S)-N,N'-Didecyl-2-((4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)amino)pentanediamide, is a useful research compound. Its molecular formula is C40H64N10O3 and its molecular weight is 733 g/mol. The purity is usually 95%.

Methyl 3-methylphenyl cyanocarbonodithioimidate

• CAS RN:
• 152381-93-6

• Formula:
• C10H10N2S2

• InChI:
• InChI=1S/C10H10N2S2/c1-8-4-3-5-9(6-8)14-10(13-2)12-7-11/h3-6H,1-2H3

• InChIKey:
• WBTOGBUBDORZDO-UHFFFAOYSA-N

• Methyl 3-methylphenyl cyanocarbonodithioimidate, also known as Methyl 3-methylphenyl cyanocarbonodithioimidate, is a useful research compound. Its molecular formula is C10H10N2S2 and its molecular weight is 222.3 g/mol. The purity is usually 95%.

N-butyl-4-oxo-6-phenyl-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide

In Stock

• CAS RN:
• 2109481-93-6

• Formula:
• C16H17N5O2

• InChI:
• InChI=1S/C16H17N5O2/c1-2-3-9-17-15(22)13-14-16(23)18-12(10-21(14)20-19-13)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3,(H,17,22)(H,18,23)

• InChIKey:
• INWKECOJIQBZAV-UHFFFAOYSA-N

• N-butyl-4-oxo-6-phenyl-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide is a useful research compound. Its molecular formula is C16H17N5O2 and its molecular weight is 311.345. The purity is usually 95%.

N-(2-fluorocyclopentyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide

In Stock

• CAS RN:
• 2201281-93-6

• Formula:
• C12H16FN3O2

• InChI:
• InChI=1S/C12H16FN3O2/c13-8-3-1-4-9(8)14-12(17)10-7-11-16(15-10)5-2-6-18-11/h7-9H,1-6H2,(H,14,17)

• InChIKey:
• AWSFMBFREINXPW-UHFFFAOYSA-N

• N-(2-fluorocyclopentyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide is a useful research compound. Its molecular formula is C12H16FN3O2 and its molecular weight is 253.27 g/mol. The purity is usually 95%.

(3S,4S)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate

• CAS RN:
• 1174020-50-8; 869481-93-6

• Formula:
• C9H16FNO3

• InChI:
• InChI=1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7-/m0/s1

• InChIKey:
• KTBDFQPHEPDHQW-BQBZGAKWSA-N

• (3S,4S)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C9H16FNO3 and its molecular weight is 205.229. The purity is usually 95%.

(3S,4S)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate

• CAS RN:
• 1174020-51-9; 2055223-76-0; 869481-93-6

• Formula:
• C9H16FNO3

• InChI:
• InChI=1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7-/m0/s1

• InChIKey:
• KTBDFQPHEPDHQW-BQBZGAKWSA-N

• (3S,4S)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C9H16FNO3 and its molecular weight is 205.229. The purity is usually 95%.